Cas no 83716-63-6 (4-(2-chlorophenyl)azetidin-2-one)
4-(2-chlorophenyl)azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-AZETIDINONE, 4-(2-CHLOROPHENYL)-
- 4-(2-chlorophenyl)azetidin-2-one
- 4-(2-Chlorophenyl)-2-azetidinone
- EN300-200360
- G74910
- Z1198168153
- 83716-63-6
- 4-(o-chlorophenyl)-2-azetidinone
- AKOS006292290
- 829-389-2
- IDA71663
-
- MDL: MFCD06217489
- Inchi: 1S/C9H8ClNO/c10-7-4-2-1-3-6(7)8-5-9(12)11-8/h1-4,8H,5H2,(H,11,12)
- InChI Key: MBLWQVBOUHYDFZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1CC(N1)=O
Computed Properties
- Exact Mass: 181.0294416g/mol
- Monoisotopic Mass: 181.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1Ų
4-(2-chlorophenyl)azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM460078-1g |
4-(2-chlorophenyl)azetidin-2-one |
83716-63-6 | 95%+ | 1g |
$716 | 2023-02-01 | |
| TRC | C994038-10mg |
4-(2-Chlorophenyl)-2-azetidinone |
83716-63-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C994038-50mg |
4-(2-Chlorophenyl)-2-azetidinone |
83716-63-6 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C994038-100mg |
4-(2-Chlorophenyl)-2-azetidinone |
83716-63-6 | 100mg |
$ 250.00 | 2022-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2141-1G |
4-(2-chlorophenyl)azetidin-2-one |
83716-63-6 | 95% | 1g |
¥ 2,791.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2141-5G |
4-(2-chlorophenyl)azetidin-2-one |
83716-63-6 | 95% | 5g |
¥ 8,375.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2141-10G |
4-(2-chlorophenyl)azetidin-2-one |
83716-63-6 | 95% | 10g |
¥ 12,427.00 | 2023-04-13 | |
| Enamine | EN300-200360-0.05g |
4-(2-chlorophenyl)azetidin-2-one |
83716-63-6 | 95% | 0.05g |
$133.0 | 2023-09-16 | |
| Enamine | EN300-200360-0.1g |
4-(2-chlorophenyl)azetidin-2-one |
83716-63-6 | 95% | 0.1g |
$199.0 | 2023-09-16 | |
| Enamine | EN300-200360-0.25g |
4-(2-chlorophenyl)azetidin-2-one |
83716-63-6 | 95% | 0.25g |
$285.0 | 2023-09-16 |
4-(2-chlorophenyl)azetidin-2-one Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-(2-chlorophenyl)azetidin-2-one
Introduction to 4-(2-chlorophenyl)azetidin-2-one (CAS No. 83716-63-6)
4-(2-chlorophenyl)azetidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 83716-63-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone has garnered attention due to its structural features and potential biological activities, making it a subject of extensive study in drug discovery and development.
The molecular structure of 4-(2-chlorophenyl)azetidin-2-one consists of an azetidine ring substituted with a 2-chlorophenyl group and a ketone functional group at the 2-position of the azetidine ring. This configuration imparts unique electronic and steric properties that are exploited in various chemical transformations and biological interactions. The presence of the chloro substituent on the aromatic ring enhances its reactivity, facilitating nucleophilic substitution reactions that are pivotal in synthesizing more complex molecules.
In recent years, 4-(2-chlorophenyl)azetidin-2-one has been explored as a key intermediate in the synthesis of bioactive molecules. Its azetidine core is a privileged scaffold in medicinal chemistry, known for its ability to mimic natural amino acid structures, which can be advantageous in designing peptidomimetics and enzyme inhibitors. The compound’s versatility has led to its incorporation in numerous research projects aimed at developing novel therapeutic agents.
One of the most compelling aspects of 4-(2-chlorophenyl)azetidin-2-one is its potential as a precursor in the synthesis of small-molecule drugs targeting various diseases. For instance, studies have indicated that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The chlorophenyl moiety, in particular, has been shown to modulate binding interactions with biological targets, enhancing drug efficacy and selectivity.
The synthesis of 4-(2-chlorophenyl)azetidin-2-one typically involves multi-step organic reactions, starting from readily available precursors such as 2-chlorobenzaldehyde and cyclohexanone derivatives. The process often requires careful optimization to achieve high yields and purity, given the sensitivity of the azetidine ring to harsh conditions. Advances in catalytic methods and green chemistry principles have improved the sustainability and efficiency of these synthetic routes, making 4-(2-chlorophenyl)azetidin-2-one more accessible for industrial-scale applications.
Recent research has also highlighted the role of 4-(2-chlorophenyl)azetidin-2-one in developing novel antimicrobial agents. The structural features of this compound allow it to interact with bacterial cell walls and membranes, disrupting essential biological processes. Such interactions have been investigated as potential strategies to combat antibiotic-resistant strains, underscoring the importance of 4-(2-chlorophenyl)azetidin-2-one in addressing global health challenges.
The pharmacokinetic properties of derivatives derived from 4-(2-chlorophenyl)azetidin-2-one are another area of active investigation. Researchers are exploring ways to optimize solubility, bioavailability, and metabolic stability through structural modifications. These efforts are crucial for translating promising laboratory findings into effective clinical therapies, ensuring that compounds based on this scaffold can reach their intended biological targets efficiently.
Moreover, computational chemistry and molecular modeling techniques have been instrumental in understanding the behavior of 4-(2-chlorophenyl)azetidin-2-one and its derivatives. These tools allow scientists to predict binding affinities, metabolic pathways, and potential side effects with greater accuracy, accelerating the drug discovery process. The integration of experimental data with computational insights provides a comprehensive framework for designing next-generation pharmaceuticals.
The regulatory landscape for compounds like 4-(2-chlorophenyl)azetidin-2-one is also evolving, with increasing emphasis on safety and environmental considerations. Manufacturers must adhere to stringent guidelines to ensure that production processes minimize waste and environmental impact while maintaining high standards of quality control. This aligns with broader industry trends toward sustainable practices in chemical synthesis.
In conclusion,4-(2-chlorophenyl)azetidin-2-one (CAS No. 83716-63-6) represents a valuable asset in pharmaceutical research due to its structural versatility and potential biological activities. Its role as an intermediate in drug synthesis continues to be explored across various therapeutic areas, from anti-inflammatory agents to antimicrobial compounds. As scientific understanding advances,the applications of this compound are expected to expand,driving innovation in medicine and chemical science.
83716-63-6 (4-(2-chlorophenyl)azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)